N-[5-acetyl-1-(2,4-dichlorobenzyl)-6-methyl-2-oxo-1,2-dihydro-3-pyridinyl]-3-chlorobenzenecarboxamide

• IUPAC Name: N-[5-acetyl-1-[(2,4-dichlorophenyl)methyl]-6-methyl-2-oxopyridin-3-yl]-3-chlorobenzamide
• InChI: InChI=1S/C22H17Cl3N2O3/c1-12-18(13(2)28)10-20(26-21(29)14-4-3-5-16(23)8-14)22(30)27(12)11-15-6-7-17(24)9-19(15)25/h3-10H,11H2,1-2H3,(H,26,29)
• InChI Key: LBIXRGUALNBYQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C(=O)N1CC2=C(C=C(C=C2)Cl)Cl)NC(=O)C3=CC(=CC=C3)Cl)C(=O)C
• Molecular Formula: C22H17Cl3N2O3
• Molecular Weight: 463.7 g/mol

Description

N-[5-acetyl-1-(2,4-dichlorobenzyl)-6-methyl-2-oxo-1,2-dihydro-3-pyridinyl]-3-chlorobenzenecarboxamide is a chemical compound with the molecular formula C22H17Cl3N2O3 and a molecular weight of 463.74098.

Synthesis Analysis

The synthesis of similar compounds involves the reaction of 3-acetyl indole with appropriate benzaldehyde in the presence of aqueous sodium hydroxide solution under reflux condition. The prepared intermediate indolyl chalcones are subsequently treated with 2,4-dichlorobenzyl chloride in the presence of potassium carbonate and DMF as solvent under reflux condition to afford the title compounds.

Molecular Structure Analysis

The molecular structure of this compound includes a pyridine ring attached to a benzene ring via a carbonyl group. The benzene ring is substituted with two chlorine atoms and a benzyl group, which is further substituted with two chlorine atoms.

Scientific Research Applications

Antiviral Activity

Indole derivatives have demonstrated promising antiviral properties. For instance:

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Anti-Inflammatory and Analgesic Properties

Certain indole derivatives exhibit anti-inflammatory and analgesic effects:

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Antibacterial Activity

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Other Potential Applications

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Safety and Hazards

The safety data sheet for a similar compound, 2,4-Dichlorobenzyl alcohol, indicates that it is harmful if inhaled and causes serious eye damage. It is also harmful to aquatic life with long-lasting effects.